molecular formula C21H20N2O5S B309333 N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide

N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide

Cat. No. B309333
M. Wt: 412.5 g/mol
InChI Key: LMVZNSWIECLKFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide, also known as MMB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide is not fully understood. However, it has been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins in cells. This inhibition leads to the accumulation of proteins in cells, which can lead to cell death. N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has also been found to inhibit the activity of certain enzymes, such as cathepsin B and cathepsin D, which are involved in the degradation of proteins.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been found to have various biochemical and physiological effects. In vitro studies have shown that N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has also been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins in cells. This inhibition leads to the accumulation of proteins in cells, which can lead to cell death. In animal models of inflammation, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have potent biological activity. However, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. In addition, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide. One direction is to further explore its potential as an anticancer agent. This could involve studying its effects on different types of cancer cells and exploring its potential use in combination with other anticancer drugs. Another direction is to further explore its potential as a proteasome inhibitor. This could involve studying its effects on different types of proteins and exploring its potential use in the treatment of protein degradation-related diseases. Finally, further studies could be conducted to explore the safety and efficacy of N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide in humans. This could involve conducting clinical trials to evaluate its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide involves the reaction between 4-methoxybenzene-1-sulfonyl chloride and 4-amino-3-methoxybenzoic acid. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent, such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide.

Scientific Research Applications

N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been found to have potential applications in various fields of scientific research. In medicinal chemistry, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been studied for its potential as an anticancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. In biochemistry, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been studied for its potential as a proteasome inhibitor. It has been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins in cells. In pharmacology, N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide has been studied for its potential as an anti-inflammatory agent. It has been found to reduce inflammation in animal models of inflammation.

properties

Product Name

N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)sulfonyl]amino}benzamide

Molecular Formula

C21H20N2O5S

Molecular Weight

412.5 g/mol

IUPAC Name

N-(4-methoxyphenyl)-3-[(4-methoxyphenyl)sulfonylamino]benzamide

InChI

InChI=1S/C21H20N2O5S/c1-27-18-8-6-16(7-9-18)22-21(24)15-4-3-5-17(14-15)23-29(25,26)20-12-10-19(28-2)11-13-20/h3-14,23H,1-2H3,(H,22,24)

InChI Key

LMVZNSWIECLKFN-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)OC

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.